![molecular formula C18H18N4O4 B256621 1-N',4-N'-bis[(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]butanedihydrazide](/img/structure/B256621.png)
1-N',4-N'-bis[(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]butanedihydrazide
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Overview
Description
1-N,4-N'-bis[(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]butanedihydrazide, commonly known as BDMBH, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.
Mechanism of Action
The exact mechanism of action of BDMBH is not fully understood. However, it is believed to exert its anti-tumor effects by inducing apoptosis through the activation of caspase-3 and caspase-9. BDMBH has also been shown to suppress angiogenesis by inhibiting the expression of vascular endothelial growth factor (VEGF). Its anti-viral effects are thought to be due to its ability to inhibit viral replication by targeting the viral RNA polymerase. BDMBH's anti-inflammatory effects are believed to be due to its ability to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6.
Biochemical and Physiological Effects:
BDMBH has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as acetylcholinesterase, tyrosinase, and β-glucuronidase. Additionally, BDMBH has been found to reduce oxidative stress by increasing the activity of antioxidant enzymes such as superoxide dismutase and catalase. It has also been shown to reduce lipid peroxidation and increase glutathione levels.
Advantages and Limitations for Lab Experiments
BDMBH has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it is stable under normal laboratory conditions. Additionally, it has been found to have low toxicity and is not mutagenic. However, BDMBH has some limitations for lab experiments. It is insoluble in water and has low solubility in most organic solvents. This can make it difficult to dissolve in certain experimental conditions. Additionally, BDMBH has a relatively short half-life, which can limit its effectiveness in certain experiments.
Future Directions
There are several future directions for research on BDMBH. One potential area of research is to investigate its potential as a therapeutic agent for various diseases, such as cancer, viral infections, and inflammatory disorders. Additionally, further studies are needed to elucidate the exact mechanism of action of BDMBH and to identify its molecular targets. Furthermore, research is needed to develop more efficient methods for synthesizing BDMBH and to improve its solubility and stability. Finally, future studies should investigate the potential synergistic effects of BDMBH with other compounds and to identify potential drug interactions.
Synthesis Methods
BDMBH can be synthesized by the condensation reaction between 2,5-dimethyl-1,4-benzoquinone and cyclohexane-1,3-dione in the presence of hydrazine hydrate. The reaction results in the formation of a yellow crystalline solid that can be purified through recrystallization.
Scientific Research Applications
BDMBH has been extensively studied for its potential applications in various areas of scientific research. It has been found to possess anti-tumor, anti-viral, anti-inflammatory, and anti-microbial properties. BDMBH has been shown to inhibit the growth of cancer cells by inducing apoptosis and suppressing angiogenesis. It has also been found to inhibit the replication of various viruses, including HIV, herpes simplex virus, and influenza virus. BDMBH has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been found to exhibit antibacterial and antifungal properties.
properties
Molecular Formula |
C18H18N4O4 |
---|---|
Molecular Weight |
354.4 g/mol |
IUPAC Name |
1-N//',4-N//'-bis[(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]butanedihydrazide |
InChI |
InChI=1S/C18H18N4O4/c23-15-5-1-13(2-6-15)11-19-21-17(25)9-10-18(26)22-20-12-14-3-7-16(24)8-4-14/h1-8,11-12,19-20H,9-10H2,(H,21,25)(H,22,26) |
InChI Key |
DOSWRXOKKUOOFZ-UHFFFAOYSA-N |
Isomeric SMILES |
C1=CC(=O)C=CC1=CNNC(=O)CCC(=O)NNC=C2C=CC(=O)C=C2 |
SMILES |
C1=CC(=O)C=CC1=CNNC(=O)CCC(=O)NNC=C2C=CC(=O)C=C2 |
Canonical SMILES |
C1=CC(=O)C=CC1=CNNC(=O)CCC(=O)NNC=C2C=CC(=O)C=C2 |
Origin of Product |
United States |
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